Cas no 916257-67-5 (IMIDAZO[1,2-B]PYRIDAZINE-3-METHANOL, 6-CHLORO-2-CYCLOBUTYL-)

IMIDAZO[1,2-B]PYRIDAZINE-3-METHANOL, 6-CHLORO-2-CYCLOBUTYL- structure
916257-67-5 structure
Product Name:IMIDAZO[1,2-B]PYRIDAZINE-3-METHANOL, 6-CHLORO-2-CYCLOBUTYL-
CAS No:916257-67-5
MF:C11H12ClN3O
MW:237.685481071472
CID:3445452
PubChem ID:87771582
Update Time:2025-04-21

IMIDAZO[1,2-B]PYRIDAZINE-3-METHANOL, 6-CHLORO-2-CYCLOBUTYL- Chemical and Physical Properties

Names and Identifiers

    • IMIDAZO[1,2-B]PYRIDAZINE-3-METHANOL, 6-CHLORO-2-CYCLOBUTYL-
    • 916257-67-5
    • SCHEMBL5061860
    • 6-Chloro-2-cyclobutyl-imidazo[1,2-b]pyridazine-3-methanol
    • DB-197020
    • Inchi: 1S/C11H12ClN3O/c12-9-4-5-10-13-11(7-2-1-3-7)8(6-16)15(10)14-9/h4-5,7,16H,1-3,6H2
    • InChI Key: QYPURWDUZATWKI-UHFFFAOYSA-N
    • SMILES: C12=NC(C3CCC3)=C(CO)N1N=C(Cl)C=C2

Computed Properties

  • Exact Mass: 237.0668897Da
  • Monoisotopic Mass: 237.0668897Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.4Ų

IMIDAZO[1,2-B]PYRIDAZINE-3-METHANOL, 6-CHLORO-2-CYCLOBUTYL- Related Literature

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